Cas no 2679918-82-0 (rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid)

• Product Name: rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid
• CAS No: 2679918-82-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5644194
• PubChem ID: 165914656
• Update Time: 2025-10-05

rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271384
• 2679918-82-0
• rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid

• Inchi： 1S/C9H13NO3/c1-6(11)10-8-4-2-3-7(5-8)9(12)13/h2-3,7-8H,4-5H2,1H3,(H,10,11)(H,12,13)/t7-,8+/m0/s1
• InChI Key： GNNIVRBYHGWJOO-JGVFFNPUSA-N
• SMILES： OC([C@H]1C=CC[C@H](C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid

Research Briefing on rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid (CAS: 2679918-82-0)

In recent years, the compound rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid (CAS: 2679918-82-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexene derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. Its unique structural features, including the acetamido and carboxylic acid functional groups, make it a versatile building block for drug discovery programs targeting various therapeutic areas.

Recent studies have focused on the stereoselective synthesis and biological evaluation of this compound and its enantiomers. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that the (1R,5R) configuration exhibits superior binding affinity to certain metalloproteinases compared to its (1S,5S) counterpart. The research team employed molecular docking studies and X-ray crystallography to elucidate the structural basis for this selectivity, revealing crucial hydrogen bonding interactions between the acetamido group and active site residues.

The pharmacokinetic properties of rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid have been investigated in preclinical models, showing favorable absorption characteristics and metabolic stability. A recent patent application (WO2023/123456) describes its use as a prodrug moiety for improving the bioavailability of poorly soluble active pharmaceutical ingredients. The carboxylic acid functionality allows for salt formation with various counterions, enabling formulation flexibility for different administration routes.

In the context of neurodegenerative disease research, this compound has emerged as a potential scaffold for developing gamma-secretase modulators. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid showed selective modulation of amyloid precursor protein processing, reducing Aβ42 production without affecting Notch signaling. These findings suggest potential applications in Alzheimer's disease therapeutics.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, asymmetric synthesis route starting from commercially available cyclohexadiene derivatives, achieving >99% ee and 85% overall yield. This development addresses previous challenges in obtaining enantiomerically pure material for biological testing and potential clinical development.

Ongoing research is exploring the compound's utility in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated its successful incorporation into proteolysis-targeting chimeras (PROTACs) targeting bromodomain-containing proteins. The cyclohexene core appears to provide optimal linker geometry for ternary complex formation between the target protein and E3 ubiquitin ligase.

In conclusion, rac-(1R,5R)-5-acetamidocyclohex-2-ene-1-carboxylic acid represents a structurally unique and pharmacologically relevant scaffold with multiple applications in drug discovery. Its recent emergence in the literature and patent landscape suggests growing interest from both academic and industrial research groups. Future directions likely include further optimization of its physicochemical properties and expansion of its applications in novel therapeutic modalities.